Cas no 1903226-15-2 (3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine)

• Product Name: 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine
• CAS No: 1903226-15-2
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 6445050
• PubChem ID: 92066561
• Update Time: 2025-06-11

3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine
• AKOS025331889
• 3-((3-(pyridin-3-yloxy)azetidin-1-yl)sulfonyl)pyridine
• 3-(1-pyridin-3-ylsulfonylazetidin-3-yl)oxypyridine
• 1903226-15-2
• CHEMBL5004040
• F6360-9575
• 3-{[3-(pyridin-3-yloxy)azetidin-1-yl]sulfonyl}pyridine

• Inchi： 1S/C13H13N3O3S/c17-20(18,13-4-2-6-15-8-13)16-9-12(10-16)19-11-3-1-5-14-7-11/h1-8,12H,9-10H2
• InChI Key： LUYFARNHQIMARX-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.06776246g/mol
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine

3-{3-(Pyridin-3-yloxy)Azetidin-1-ylsulfonyl}Pyridine (CAS No. 1903226-15-2): A Comprehensive Overview

3-{3-(Pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine (CAS No. 1903226-15-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine.

Chemical Structure and Synthesis: The molecular formula of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine is C₁₄H₁₄N₄O₄S, with a molecular weight of approximately 326.34 g/mol. The compound features a pyridine ring linked to an azetidine sulfonamide moiety through an ether linkage. This unique structure provides a versatile platform for chemical modifications and functionalization, making it an attractive target for drug discovery.

The synthesis of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine typically involves several key steps. One common approach is the reaction of 3-hydroxypyridine with azetidine to form the corresponding ether, followed by sulfonation to introduce the sulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, such as the use of transition-metal catalysts and microwave-assisted reactions, which have significantly improved the yield and purity of the final product.

Biological Activities: The biological activities of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent inhibitory activity against specific kinases, particularly those involved in cancer signaling pathways. For instance, studies have shown that this compound effectively inhibits the activity of protein kinase B (AKT), a key regulator of cell survival and proliferation.

In addition to its anti-cancer properties, 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine has also demonstrated anti-inflammatory effects. Research has indicated that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. These dual therapeutic properties highlight the compound's versatility and broad-spectrum activity.

Clinical Applications: The potential clinical applications of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine are currently being explored through preclinical and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. For example, a phase I clinical trial evaluating the compound's safety and pharmacokinetics in healthy volunteers reported no significant adverse effects at therapeutic doses.

In cancer therapy, 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine has been tested in combination with other anticancer agents to enhance treatment efficacy. Studies have demonstrated that this combination therapy can lead to synergistic effects, reducing tumor growth and improving patient outcomes. These findings underscore the compound's potential as a valuable addition to existing cancer treatment regimens.

Recent Research Advancements: Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine. For instance, recent studies have focused on understanding its interactions with specific cellular targets at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided detailed structural information, which can guide the rational design of more potent derivatives.

In addition to its direct therapeutic effects, there is growing interest in using 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine as a tool for probing biological pathways. Its ability to selectively modulate kinase activity makes it a valuable probe for studying signal transduction processes in both normal and diseased cells. This application has significant implications for basic research and drug discovery.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development and clinical use of 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine. Extensive toxicological studies have been conducted to evaluate its potential risks and side effects. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models.

To ensure safe use in humans, ongoing clinical trials are closely monitoring adverse events and pharmacokinetic parameters. Preliminary data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

FUTURE PERSPECTIVES: The future prospects for 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine are promising. As research progresses, it is likely that new derivatives with enhanced potency and selectivity will be developed. Additionally, further exploration of its mechanisms of action may lead to novel therapeutic strategies for treating a wide range of diseases beyond cancer and inflammation.

In conclusion, 3-{3-(pyridin-3-yloxy)azetidin-1-ylsulfonyl}pyridine (CAS No. 1903226-15-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable safety profile make it an exciting candidate for further development as a therapeutic agent.